Cas no 6939-25-9 (3-tert-butyloxadiazol-3-ium-5-olate)

• Product Name: 3-tert-butyloxadiazol-3-ium-5-olate
• CAS No: 6939-25-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 1736641
• PubChem ID: 151444
• Update Time: 2025-04-21

3-tert-butyloxadiazol-3-ium-5-olate Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyloxadiazol-3-ium-5-olate
• AC1L46CF
• 3-tert-Butylsydnone
• Sydnone, 3-tert-butyl-
• 3-(1,1-dimethylethyl)sydnone
• Sydnone,1-dimethylethyl)-
• SureCN5906639
• Sydnone, 3-(1,1-dimethylethyl)-
• 3-(t-butyl)sydnone
• N-tert-Butylsydnone
• 3-tert.-Butyl-sydnon
• N-tert.Butylsydnon
• BRN 4135081
• 3-tert-butyl-sydnone
• 3-tert-Butyl-sydnon
• 3-tert.-Butyl-sydnon;N-tert.Butylsydnon;Sydnone,3-tert-butyl;3-tert-Butylsydnone;N-tert-Butylsydnone;Sydnone,1-dimethylethyl);
• 3-t-butylsydnone
• NSC 56795
• 6939-25-9
• NSC-56795
• 3-(1,1-dimethylethyl)-sydnone
• DTXSID90219503
• SCHEMBL5906639
• NSC56795

• Inchi： 1S/C6H10N2O2/c1-6(2,3)8-4-5(9)10-7-8/h4H,1-3H3
• InChI Key： YPJWMANOXFBBFC-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](C(C)(C)C)=N1)[O-]

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.97000
• LogP: 0.86090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds